N-(2-methyl-5-nitrophenyl)-2-oxo-2-(4-phenylpiperazin-1-yl)acetamide

• IUPAC Name: N-(2-methyl-5-nitrophenyl)-2-oxo-2-(4-phenylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C19H20N4O4/c1-14-7-8-16(23(26)27)13-17(14)20-18(24)19(25)22-11-9-21(10-12-22)15-5-3-2-4-6-15/h2-8,13H,9-12H2,1H3,(H,20,24)
• InChI Key: SMZXBVLPNGIBQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)C(=O)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C19H20N4O4
• Molecular Weight: 368.4 g/mol

Description

N-(2-methyl-5-nitrophenyl)-2-oxo-2-(4-phenylpiperazin-1-yl)acetamide, also known as MNPA, is a chemical compound that has been extensively studied for its potential use in various scientific research applications. MNPA is a member of the piperazine class of compounds, which are known for their diverse range of pharmacological activities.

Scientific Research Applications

Antimalarial Activity

Compounds similar to the one , especially those containing nitrophenyl and piperazine moieties, have been studied for their antimalarial properties. For instance, derivatives synthesized from substituted phenyl analogues demonstrated significant activity against resistant strains of malaria parasites, highlighting their potential in developing new antimalarial drugs (Werbel et al., 1986).

Anticancer Agents

Another area of application is in the development of anticancer agents. Compounds with structures incorporating elements such as oxadiazole derivatives have been evaluated for their ability to inhibit cancer cell proliferation and could serve as a foundation for designing new therapeutic agents targeting specific cancer types (Panchal et al., 2020).

Serotonin Receptor Modulation

The pharmacological profile of compounds, including the modulation of serotonin receptors and α2-adrenoceptor antagonism, suggests their potential application in treating mood disorders and enhancing cognitive performance. Such findings offer insights into the development of novel antidepressants with improved tolerance and efficacy (Dekeyne et al., 2012).

Solvatochromic Properties

Research into the solvatochromic properties of related heteroaromatic compounds reveals their potential application in designing sensitive chemical sensors and materials science. The study of interactions with solvents and the resulting effects on spectral properties can lead to advancements in sensor technology and molecular electronics (Krivoruchka et al., 2004).

Antioxidant Activity

The synthesis and biological evaluation of thiazole derivatives as anticancer agents have also shown significant antioxidant activity, indicating their potential use in preventing oxidative stress-related diseases (Evren et al., 2019).